1,4-Dibromo-2,3-dichlorohexafluorobutane

• CAS: 375-42-8

Core Science & Biosynthesis

Preliminary Toxicity and Environmental Impact Profiling of 1,4-Dibromo-2,3-dichlorohexafluorobutane: A Technical Whitepaper

Executive Summary

The transition toward green semiconductor manufacturing relies heavily on next-generation dry etching gases, most notably hexafluoro-1,3-butadiene (C4F6). While C4F6 is celebrated for its near-zero Global Warming Potential (GWP < 1) and minimal atmospheric lifetime[1], its synthesis depends on the critical halogenated intermediate 1,4-dibromo-2,3-dichlorohexafluorobutane (CAS: 375-42-8) [2].

Unlike its eco-friendly downstream product, this intermediate presents distinct environmental, health, and safety (EHS) challenges. As a Senior Application Scientist, I have structured this whitepaper to provide an authoritative, mechanistic analysis of the preliminary toxicity and environmental persistence of 1,4-dibromo-2,3-dichlorohexafluorobutane. Furthermore, this guide establishes self-validating experimental protocols designed to rigorously assess its EHS profile during industrial scale-up.

Physicochemical Profiling & Environmental Context

Understanding the macroscopic behavior of 1,4-dibromo-2,3-dichlorohexafluorobutane begins with its physicochemical properties. As a dense, fully saturated halogenated alkane, it exhibits high lipophilicity and extremely low aqueous solubility—factors that dictate both its environmental partitioning and biological uptake[3].

Table 1: Physicochemical Properties of 1,4-Dibromo-2,3-dichlorohexafluorobutane

Property	Value	Reference
CAS Registry Number	375-42-8	[4]
Molecular Formula	C4Br2Cl2F6	[5]
Molecular Weight	392.75 g/mol	[4]
Boiling Point	135.5 °C (at 760 mmHg)	[6]
Density	2.224 g/cm³	[6]
Predicted LogP	~7.38	[3]

Environmental Impact Rationale: The downstream product, C4F6, possesses reactive double bonds that facilitate rapid atmospheric degradation (lifetime ~1.1 days)[7]. In stark contrast, 1,4-dibromo-2,3-dichlorohexafluorobutane is fully saturated. The strong C-F and C-Cl bonds confer significant resistance to environmental hydrolysis. However, the relatively weaker C-Br bonds introduce a specific vulnerability to photolytic cleavage in surface waters and reductive dehalogenation in anaerobic soil environments.

Mechanistic Toxicology

Preliminary safety data classifies 1,4-dibromo-2,3-dichlorohexafluorobutane under Acute Toxicity Category 3 (Oral, Dermal, Inhalation)[8]. The primary toxicological concern stems from hepatic metabolism rather than direct chemical burns.

Causality of Hepatic Injury: Due to its high predicted LogP (7.38), the compound partitions rapidly into lipid-rich tissues, primarily the liver. Halogenated alkanes are classic substrates for Cytochrome P450 enzymes, specifically the CYP2E1 isoform. CYP-mediated oxidation or reductive dehalogenation at the bromine/chlorine sites generates highly reactive radical intermediates. These intermediates rapidly deplete intracellular glutathione (GSH). Once the GSH buffering capacity is exhausted, the unmitigated accumulation of reactive oxygen species (ROS) triggers mitochondrial dysfunction and subsequent hepatocellular apoptosis.

Proposed hepatic CYP450-mediated metabolic and toxicity signaling pathway.

Standardized EHS Assessment Protocols

To rigorously evaluate the safety and environmental fate of this compound during facility scale-up, empirical validation is required. Every protocol described below is engineered as a self-validating system , designed to eliminate confounding variables and establish definitive kinetic data.

Protocol 1: In Vitro Hepatic Clearance & Cytotoxicity Assay

Objective: Quantify the CYP450-mediated metabolic clearance and intrinsic hepatotoxicity of the compound. Self-Validating System: This protocol utilizes human liver microsomes (HLMs) to isolate hepatic metabolism. It includes a positive control (Halothane) to verify CYP2E1 enzymatic activity, a negative control (heat-inactivated HLMs) to rule out non-enzymatic degradation, and a vehicle control (0.1% DMSO) to establish a baseline for cell viability.

Step-by-Step Methodology:

• Reagent Preparation : Thaw pooled HLMs on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3 mM MgCl₂ to mimic physiological intracellular conditions.

• Substrate Spiking : Dissolve 1,4-dibromo-2,3-dichlorohexafluorobutane in DMSO. Spike the solution into the HLM buffer to achieve a final substrate concentration of 10 µM.

  • Causality : The final DMSO concentration must remain ≤ 0.1% to prevent solvent-induced enzyme inhibition. Furthermore, due to the compound's volatility, incubations must be performed in sealed, gas-tight headspace vials.

• Reaction Initiation : Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding a standard NADPH regenerating system (NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Kinetic Sampling & Termination : At defined intervals (0, 15, 30, 45, and 60 minutes), extract 100 µL aliquots using a gas-tight syringe. Immediately inject the aliquot into 200 µL of ice-cold acetonitrile containing an internal standard.

  • Causality : The cold organic solvent instantly denatures the CYP enzymes, terminating the reaction and precipitating proteins to freeze the kinetic state.

• Quantification & Analysis : Centrifuge the quenched samples at 14,000 x g for 10 minutes. Analyze the supernatant using Headspace GC-MS/MS. Calculate the intrinsic clearance (CL_int) based on the substrate depletion half-life.

Protocol 2: Environmental Photodegradation Simulation

Objective: Assess the persistence of the compound in surface waters under tropospheric solar irradiation. Self-Validating System: A parallel dark control isolates photolysis from baseline hydrolysis, ensuring that degradation kinetics are solely attributed to light exposure.

Step-by-Step Methodology:

• Aqueous Matrix Preparation : Formulate a 5 mg/L solution of the compound in synthetic freshwater (pH 7.0).

  • Causality : You must add 0.05% Tween-20 surfactant. Without a surfactant, this dense hydrophobic liquid (2.224 g/cm³) will phase-separate and sink, completely skewing UV exposure and kinetic measurements.

• Photolytic Exposure : Transfer the homogeneous solution into quartz tubes (which are transparent to UV light). Irradiate the samples using a Xenon arc lamp equipped with a >290 nm cut-off filter to accurately simulate natural sunlight reaching the Earth's surface.

• Dark Control Implementation : Wrap a parallel set of identical quartz tubes completely in aluminum foil and place them in the same irradiation chamber to control for thermal and hydrolytic degradation.

• Extraction : At intervals of 0, 2, 4, 8, and 24 hours, perform a liquid-liquid extraction using high-purity hexane.

• Analytical Quantification : Analyze the hexane extracts via GC-ECD (Electron Capture Detector).

  • Causality : ECD is exponentially more sensitive to highly halogenated species than standard mass spectrometry, allowing for precise trace-level quantification of the parent compound and its dehalogenated byproducts.

• Kinetic Modeling : Plot ln(C/C₀) against time. A linear fit confirms pseudo-first-order kinetics, allowing for the calculation of the environmental photolytic half-life (t₁/₂).

Self-validating experimental workflow for environmental photodegradation simulation.

Conclusion

While 1,4-dibromo-2,3-dichlorohexafluorobutane is indispensable for synthesizing ultra-low GWP etching gases like C4F6[9], its inherent properties—high lipophilicity, structural persistence, and acute toxicity—demand rigorous EHS oversight. By implementing the self-validating protocols outlined above, chemical manufacturers can accurately profile its biological and environmental half-life, ensuring that the transition to green semiconductor manufacturing does not inadvertently generate hazardous intermediate waste streams.

References

• 1,4-Dibromo-2,3-dichlorohexafluorobutane Compound Summary . National Center for Biotechnology Information (PubChem). Available at:[Link]

• 1,4-Dibromo-2,3-dichlorohexafluorobutane Thermochemistry Data . NIST Chemistry WebBook, SRD 69. Available at:[Link]

• Safety Data Sheet Classification (Acute Tox. 3) . NextSDS. Available at:[Link]

• Method of purifying hexafluorobutadiene (Patent RU2371229C2). Google Patents.

• Sustainability White Paper: Reducing GHG Emissions in Semiconductor Manufacturing . Merck Group. Available at:[Link]

• Hexafluorobutadiene-1,3 (HFBD) Properties and Applications . Changzhou Jiayuan Chemical Co., Ltd. Available at: [Link]

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Thermophysical Characterization of 1,4-Dibromo-2,3-dichlorohexafluorobutane: Vapor Pressure and Boiling Point Dynamics

Introduction & Mechanistic Context

1,4-Dibromo-2,3-dichlorohexafluorobutane (CAS: 375-42-8) is a highly halogenated aliphatic compound characterized by the molecular formula C4Br2Cl2F6 and a molecular weight of 392.74 g/mol [1]. From a physicochemical perspective, its unique balance of heavy halogens (bromine and chlorine) against a hexafluoro backbone creates distinct intermolecular interactions. The strong London dispersion forces imparted by the heavy halogens are partially mitigated by the low polarizability of the fluorine atoms, resulting in highly specific phase-transition behaviors.

This compound is of significant interest in advanced chemical synthesis, specialty solvent applications, and as a precursor in atmospheric pressure thermal plasma processes for generating fluorinated hydrocarbons[2]. For process engineers and drug development professionals utilizing this compound, precise thermophysical data—specifically vapor pressure ( Pvap​ ) and boiling point ( Tb​ )—are critical. Inaccurate vapor pressure data can lead to catastrophic miscalculations in distillation column design, plasma chamber feed rates, and phase-equilibrium modeling.

Baseline Thermophysical Data

Before designing vaporization or distillation workflows, it is essential to establish the baseline thermodynamic profile of the compound. The table below synthesizes the empirically determined and calculated properties of 1,4-Dibromo-2,3-dichlorohexafluorobutane.

Property	Value	Conditions
Molecular Weight	392.74 g/mol	Standard[1]
Normal Boiling Point	~135.5 °C	@ 760 mmHg[3]
Reduced Boiling Point	55 - 57 °C	@ 14 mmHg[1]
Enthalpy of Vaporization ( Δvap​H )	47.7 ± 0.1 kJ/mol	@ 308 K[4]
Enthalpy of Vaporization ( Δvap​H )	46.9 ± 0.1 kJ/mol	@ 315 K[4]
Isobaric Heat Capacity ( Cp​ )	298.5 J/(mol·K)	@ 298.15 K (Liquid Phase)[5]

Note: The heat capacity equation for the liquid phase between 298.15 K and 318.15 K is modeled as Cp​=215.6+0.278×T (where T is in Kelvin)[5].

Experimental Methodologies: A Self-Validating Approach

As a Senior Application Scientist, I emphasize that measuring the vapor pressure of heavy, mixed-halogenated alkanes requires a self-validating experimental design. These compounds are notorious for trapping dissolved atmospheric gases (like N2​ and O2​ ), which can artificially inflate pressure readings. To ensure absolute scientific integrity, we employ a dual-method approach: the Static Method for low-temperature vapor pressures and Comparative Ebulliometry for high-temperature boiling points.

Protocol 1: Static Method for Vapor Pressure (273 K to 323 K)

The static method measures the pressure exerted by the vapor in equilibrium with its liquid phase in a closed, evacuated system.

• Sample Purification & Degassing: Transfer 1,4-Dibromo-2,3-dichlorohexafluorobutane into a custom borosilicate glass cell. Perform a minimum of five strict "freeze-pump-thaw" cycles using liquid nitrogen.

  • Causality: Dissolved non-condensable gases will contribute a partial pressure that violates Dalton's Law for a pure substance. Freezing the sample prevents the loss of the target compound, while the high vacuum removes the excluded dissolved gases.

• Isothermal Equilibration: Submerge the cell in a highly stable thermostatic bath (±0.01 K precision).

  • Causality: Even minor thermal gradients can induce convective currents within the cell, preventing true thermodynamic liquid-vapor equilibrium and leading to pressure fluctuations.

• Null-Manometry Measurement: Use a differential capacitance manometer heated to 10 K above the bath temperature.

  • Causality: Heating the manometer prevents the condensation of the fluorocarbon vapors onto the sensor diaphragm, which would alter the capacitance and yield falsely low pressure readings.

Protocol 2: Comparative Ebulliometry for Boiling Point Mapping (10 kPa to 100 kPa)

For higher temperatures, dynamic ebulliometry provides superior accuracy by actively boiling the liquid and measuring the condensation temperature.

• Isobaric Stabilization: Introduce the sample into a Swietoslawski-type ebulliometer connected to a precision pressure controller (e.g., an MKS Baratron feedback loop).

• Condensate Reflux Monitoring: Heat the sample until steady boiling is achieved. Measure the temperature of the vapor-liquid equilibrium at the thermowell located in the condensate drip path.

  • Causality: Measuring the temperature of the refluxing vapor (rather than the boiling liquid pool) eliminates the risk of measuring superheated liquid, ensuring the recorded temperature corresponds strictly to the phase transition.

• Cross-Validation: Plot the ebulliometric data against the extrapolated static method data. A seamless intersection validates the absence of thermal decomposition at higher temperatures.

Thermodynamic Modeling

The empirical P−T data collected from the above protocols must be regressed to generate predictive models. The Clausius-Clapeyron equation provides the foundational relationship between vapor pressure and the enthalpy of vaporization ( Δvap​H )[4]. For engineering applications, the data is typically fitted to the Antoine Equation:

log10​(P)=A−T+CB​

Accurate derivation of the A , B , and C constants relies entirely on the rigorous degassing and thermal equilibration steps outlined in the protocols. Without these self-validating steps, the calculated enthalpy of vaporization will deviate significantly from the established 47.7 kJ/mol at 308 K[4].

Workflow Visualization

The following diagram illustrates the logical pipeline required to generate high-fidelity thermodynamic data for 1,4-Dibromo-2,3-dichlorohexafluorobutane.

Fig 1: Self-validating workflow for thermophysical data acquisition and thermodynamic modeling.

Sources

• 1. CAS 375-42-8 | 1100-E-15 | MDL MFCD00077495 | 1,4-Dibromo-2,3-dichlorohexafluorobutane | SynQuest Laboratories [synquestlabs.com]
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• 5. pubs.aip.org [pubs.aip.org]

Protocols & Analytical Methods

Cross-coupling reaction protocols utilizing 1,4-Dibromo-2,3-dichlorohexafluorobutane

An In-depth Guide to Cross-Coupling Reactions Utilizing 1,4-Dibromo-2,3-dichlorohexafluorobutane: Protocols and Applications

Authored by: A Senior Application Scientist

Introduction: Unlocking the Synthetic Potential of a Unique Fluorinated Building Block

The relentless pursuit of novel molecular architectures in pharmaceutical and materials science has led to a burgeoning interest in fluorinated organic compounds. The introduction of fluorine can dramatically alter a molecule's physicochemical properties, including metabolic stability, lipophilicity, and binding affinity.[1][2] 1,4-Dibromo-2,3-dichlorohexafluorobutane stands as a polyhalogenated alkane with significant potential as a versatile building block for introducing fluorinated moieties.[3] Its structure, featuring two reactive primary C-Br bonds and two more inert C-Cl bonds, offers a platform for selective and sequential cross-coupling reactions, enabling the construction of complex fluorinated scaffolds.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the application of 1,4-Dibromo-2,3-dichlorohexafluorobutane in palladium-catalyzed cross-coupling reactions. While specific literature on this exact substrate is limited, the protocols herein are built upon well-established principles of cross-coupling chemistry for halogenated and fluorinated compounds, providing a robust starting point for synthetic exploration.[4][5][6]

Reactivity Profile and Strategic Considerations

The synthetic utility of 1,4-Dibromo-2,3-dichlorohexafluorobutane is rooted in the differential reactivity of its carbon-halogen bonds. In palladium-catalyzed cross-coupling reactions, the C-Br bond is significantly more susceptible to oxidative addition to a Pd(0) center than the more stable C-Cl bond.[7] This reactivity hierarchy (C-I > C-Br > C-Cl) is fundamental to designing selective mono- or di-functionalization strategies.

Key Advantages:

• Orthogonal Reactivity: The two bromine atoms can be selectively reacted in the presence of the chlorine atoms, allowing for subsequent transformations at the C-Cl positions under more forcing conditions if desired.

• Introduction of a Fluorinated Spacer: The core -CFCl-CFCl- unit provides a conformationally constrained and metabolically robust linker.

• Access to Novel Chemical Space: Its use can lead to the synthesis of previously inaccessible fluorinated analogs of known bioactive molecules or entirely new chemical entities.

Application Note I: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between an organoboron reagent and an organic halide.[8][9][10] The following protocol details a representative procedure for the mono- and di-arylation of 1,4-Dibromo-2,3-dichlorohexafluorobutane.

Proposed Reaction Scheme:

General Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Generalized catalytic cycle for a Suzuki-Miyaura cross-coupling reaction.

Detailed Step-by-Step Protocol for Mono-Arylation

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the arylboronic acid (1.1 mmol), palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol), and a suitable base (e.g., K₂CO₃, 2.0 mmol).

• Solvent and Reagent Addition: Add a degassed solvent system (e.g., a 3:1 mixture of Toluene/Water, 10 mL). Stir the mixture for 10-15 minutes at room temperature.

• Substrate Addition: Add 1,4-Dibromo-2,3-dichlorohexafluorobutane (1.0 mmol) to the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to 80-90 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or GC-MS until the starting material is consumed (typically 4-12 hours).

• Work-up:

  • Cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

  • Wash the organic layer sequentially with water (2 x 15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the mono-arylated product.

Considerations for Di-Arylation:

To achieve di-arylation, increase the equivalents of the arylboronic acid (2.2-2.5 eq.) and the base (4.0 eq.). A higher catalyst loading (up to 5 mol%) and longer reaction times or higher temperatures may be necessary. For the synthesis of asymmetric products (Ar-(CFCl)₂-Ar'), a sequential approach is recommended, isolating the mono-arylated product before subjecting it to a second Suzuki-Miyaura coupling with a different arylboronic acid.

Table 1: Recommended Conditions for Suzuki-Miyaura Coupling

Parameter	Mono-Arylation	Di-Arylation
Arylboronic Acid	1.1 - 1.2 equivalents	2.2 - 2.5 equivalents
Palladium Catalyst	Pd(PPh₃)₄ (2-3 mol%), Pd(OAc)₂/SPhos (1-2 mol%)	Pd(PPh₃)₄ (3-5 mol%), Pd(OAc)₂/SPhos (2-4 mol%)
Base	K₂CO₃, Cs₂CO₃ (2.0 equivalents)	K₂CO₃, Cs₂CO₃ (4.0 equivalents)
Solvent	Toluene/H₂O, Dioxane/H₂O (3:1 to 5:1)	Toluene/H₂O, Dioxane/H₂O (3:1 to 5:1)
Temperature	80 - 100 °C	90 - 110 °C
Typical Time	4 - 12 hours	12 - 24 hours

Application Note II: Sonogashira Coupling for the Synthesis of Fluorinated Alkynes

The Sonogashira coupling is a highly efficient method for forming a C(sp²)-C(sp) bond between a vinyl or aryl halide and a terminal alkyne.[11][12][13] This reaction is invaluable for creating rigid structures and for intermediates that can undergo further transformations.

Proposed Reaction Scheme:

Experimental Workflow for Sonogashira Coupling

Caption: A generalized workflow for the Sonogashira coupling experiment.

Detailed Step-by-Step Protocol for Mono-Alkynylation

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 1,4-Dibromo-2,3-dichlorohexafluorobutane (1.0 mmol), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02 mmol), and copper(I) iodide (0.04 mmol).

• Solvent and Reagent Addition: Add an anhydrous, degassed solvent (e.g., THF or Toluene, 10 mL) and an amine base (e.g., triethylamine, 3.0 mmol). Stir the mixture for 5-10 minutes at room temperature.

• Substrate Addition: Add the terminal alkyne (1.2 mmol) to the reaction mixture dropwise via syringe.

• Reaction Conditions: Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C).

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with diethyl ether or ethyl acetate.

  • Wash the organic filtrate with a saturated aqueous solution of ammonium chloride to remove the copper catalyst, followed by brine.[14]

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Copper-Free Sonogashira Coupling:

For sensitive substrates, a copper-free variant can be employed. In this case, a palladium catalyst with a more electron-rich ligand (e.g., Pd(P(t-Bu)₃)₂) is often used, and the reaction may require slightly higher temperatures.

Table 2: Catalyst System Performance in Sonogashira Coupling

Catalyst System	Typical Substrates	Conditions	Notes
Pd(PPh₃)₂Cl₂ / CuI	Aryl/Alkyl Alkynes	Room temperature to 60 °C, amine base	The standard, highly reliable method.[12]
Pd(OAc)₂ / PPh₃ / CuI	Aryl/Alkyl Alkynes	Room temperature to 80 °C, amine base	In situ generation of the active Pd(0) species.
Pd(P(t-Bu)₃)₂	Sensitive Substrates	25 - 80 °C, amine base (e.g., pyrrolidine)	Copper-free conditions, avoids potential alkyne homocoupling.

Safety and Handling

1,4-Dibromo-2,3-dichlorohexafluorobutane is a halogenated organic compound and should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. Consult the Safety Data Sheet (SDS) for detailed safety information.

Troubleshooting

• Low or No Reactivity:

  • Ensure the palladium catalyst is active. If using a Pd(II) precatalyst, ensure conditions are suitable for its in-situ reduction.

  • Check for impurities in solvents and reagents; water and oxygen can deactivate the catalyst. Degas solvents thoroughly.

  • For less reactive substrates, consider a more electron-rich phosphine ligand or a higher reaction temperature.

• Formation of Side Products:

  • In Suzuki coupling, boronic acid homocoupling can occur. Using a slight excess of the halide can mitigate this.

  • In Sonogashira coupling, alkyne homocoupling (Glaser coupling) can be an issue. Running the reaction under strictly anaerobic conditions and at lower temperatures can minimize this side reaction.

Conclusion

1,4-Dibromo-2,3-dichlorohexafluorobutane is a promising, albeit under-explored, building block for the synthesis of complex fluorinated molecules. The differential reactivity of its C-Br and C-Cl bonds provides a handle for selective functionalization via palladium-catalyzed cross-coupling reactions. The protocols and guidelines presented here for Suzuki-Miyaura and Sonogashira couplings offer a solid foundation for researchers to begin exploring the synthetic utility of this unique reagent, paving the way for the discovery of new pharmaceuticals and advanced materials.

References

• Recent advances in transition-metal catalyzed directed C–H functionalization with fluorinated building blocks. Organic Chemistry Frontiers.
• (PDF) Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds.
• Application Notes and Protocols for 1,4-Dibromo-2-chloro-1,1-difluorobutane: A Versatile Fluorin
• Cross-coupling reaction. Wikipedia.
• Fluorinated Organic Paramagnetic Building Blocks for Cross-Coupling Reactions. PubMed.
• Synthesis of novel fluorinated carbocycles from 1,4-Dibromo-2-chloro-1,1-difluorobutane. Benchchem.
• B.
• The Synthesis of Novel Fluorinated Heterocycles using 1,4-Dibromo-2-fluorobenzene. SynZeal.
• Sonogashira coupling. Wikipedia.
• Synthesis of novel fluorinated building blocks via halofluorination and related reactions. Beilstein Journal of Organic Chemistry.
• An active catalytic system for Suzuki–Miyaura cross-coupling reactions using low levels of palladium loading. Organic & Biomolecular Chemistry.
• Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur
• Application Notes and Protocols for Sonogashira Coupling with sp-Alkynes. Benchchem.
• Application Notes and Protocols for Sonogashira Coupling Reactions of 2-Ethynylanthracene. Benchchem.
• Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. KAUST Repository.
• Sonogashira Coupling. Organic Chemistry Portal.
• 1,4-Dibromo-2,3-dichlorohexafluorobutane. PubChem.
• Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Organic Chemistry Portal.
• Flow Chemistry for Flowing Cross-Couplings: A Concise Overview. IRIS Unina.
• A Comparative Guide to 1,4-Dibromobenzene and 1,4-Dichlorobenzene in Palladium-Catalyzed Cross-Coupling Reactions. Benchchem.

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Technical Notes & Optimization

Technical Support Center: Optimizing Purification of 1,4-Dibromo-2,3-dichlorohexafluorobutane by Fractional Distillation

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals engaged in the purification of 1,4-Dibromo-2,3-dichlorohexafluorobutane. It provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to ensure the highest purity of the final product.

Foundational Principles: Why Fractional Distillation?

The purification of 1,4-Dibromo-2,3-dichlorohexafluorobutane (CAS 375-42-8) presents a unique challenge due to its high boiling point and potential for thermal degradation.[1][2][3] Fractional distillation under reduced pressure is the method of choice, as it addresses these challenges directly.

Causality: Applying a vacuum lowers the boiling point of the compound, a principle governed by the Clausius-Clapeyron relation.[4] This allows for distillation at significantly lower temperatures, which minimizes the risk of thermal decomposition that can occur with high-boiling, complex halogenated molecules.[5][6][7][8][9] Fluorinated compounds, in particular, can be susceptible to degradation at elevated temperatures.[10][11] Fractional distillation, which introduces a column with a high surface area, enables the separation of components with close boiling points by creating a series of theoretical vaporization-condensation cycles.[12][13]

Key Physicochemical Properties:

Property	Value	Source
CAS Number	375-42-8	[3][14]
Molecular Formula	C₄Br₂Cl₂F₆	[1][14]
Molecular Weight	392.75 g/mol	[1][3]
Boiling Point (est.)	135.5 °C at 760 mmHg	[1]

Pre-Distillation Preparation: FAQs

Proper preparation of the crude material is critical for a successful purification. Rushing this stage is a common source of error.

Q1: My crude 1,4-Dibromo-2,3-dichlorohexafluorobutane has a yellow or brown tint. What causes this and how do I fix it?

A1: A yellow or brown coloration in halogenated compounds often indicates the presence of dissolved elemental bromine (Br₂), a common impurity or byproduct from synthesis. Distilling the compound without removing the bromine can lead to co-distillation and contaminated fractions.

Recommended Protocol: Before distillation, wash the crude product in a separatory funnel with a dilute aqueous solution of a reducing agent, such as 5% sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃), until the organic layer is colorless. Follow this with a wash using saturated sodium bicarbonate (NaHCO₃) to neutralize any residual acid, and finally, a wash with brine to initiate the drying process.[15][16]

Q2: Why is it essential to thoroughly dry the compound before distillation?

A2: Water can significantly interfere with the distillation in several ways. First, it can form a low-boiling azeotrope with the target compound or impurities, which complicates the separation process by creating a mixture that boils at a constant temperature and composition.[17][18][19] Second, at the temperatures required for distillation (even under vacuum), water can promote hydrolysis or other decomposition pathways of this sensitive polyhalogenated compound. Use a suitable drying agent like anhydrous magnesium sulfate (MgSO₄) or calcium chloride (CaCl₂), and ensure the material is filtered before being charged into the distillation flask.

Experimental Protocol: Vacuum Fractional Distillation

This section provides a step-by-step methodology for the purification process.

Apparatus Assembly

A meticulously assembled, leak-free system is paramount for successful vacuum distillation.

• Flask Setup: Place the dried, crude 1,4-Dibromo-2,3-dichlorohexafluorobutane and a magnetic stir bar or boiling chips into a round-bottom flask. The flask should not be more than two-thirds full to prevent bumping.[12]

• Column and Head: Attach a fractionating column (e.g., Vigreux or packed) to the flask. Above the column, place the distillation head with a thermometer. The top of the thermometer bulb must be level with the bottom of the side-arm leading to the condenser to accurately measure the vapor temperature.[15]

• Condenser and Receiver: Connect a condenser to the side-arm and a receiving flask (a "cow" or "pig" adapter is recommended for collecting multiple fractions without breaking the vacuum).

• Vacuum Connection: Connect the apparatus to a vacuum pump via a cold trap (liquid nitrogen or dry ice/acetone) to protect the pump from corrosive vapors. Include a manometer to monitor the pressure accurately.

• Sealing and Insulation: Ensure all ground-glass joints are lightly greased and secured with clips. For efficient distillation, insulate the column and distillation head with glass wool and aluminum foil.[20]

Distillation Workflow Diagram

Caption: Conceptual diagram of the reflux ratio.

References

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• Al-Asadi, A. S., & Wood, A. (2019). Economic Optimization of the Reflux Ratio of Two Components Stage Distillation Columns. Environmental Energy and Economic Research, 3(1), 11-21.
• KLM Technology Group. (n.d.). Distillation Column Selection and Sizing.

• Wikipedia. (n.d.). Vacuum distillation. Retrieved from [Link]

• Lestari, W., et al. (2023). Optimization of the Vacuum Fractional Distillation Process for Enhancing the α-Guaiene of Patchouli Oil with Response Surface Methodology. Molecules, 28(17), 6299.

• Koch Modular. (n.d.). Distillation. Retrieved from [Link]

• Benchchem. (n.d.). Application Notes and Protocols: Cyclization Reactions with 1,4-Dibromo-2-chloro-1,1-difluorobutane.

• Chemistry LibreTexts. (2022, May 5). 5.3D: Step-by-Step Procedures for Fractional Distillation. Retrieved from [Link]

• Fitriah, A. N., et al. (2023). Optimization of distillation column reflux ratio for distillate purity and process energy requirements. International Journal of Basic & Applied Sciences, 12(4), 71-79.
• Al-Asadi, A. S., & Wood, A. (2018). Optimization of the reflux ratio of benzene toluene stage distillation columns by the Cuckoo algorithm. Journal of Engineering, 24(8), 445-456.
• Lee, D. H. (2012). Thermal Plasma Decomposition of Fluorinated Greenhouse Gases. Journal of the Korean Physical Society, 60, 1023-1028.

• NIST. (n.d.). 1,4-Dibromo-2,3-dichlorohexafluorobutane. In NIST Chemistry WebBook. Retrieved from [Link]

• Chemsrc. (2024, January 7). 1,4-Dibromo-2,3-dichlorohexafluorobutane | CAS#:375-42-8. Retrieved from [Link]

• Kolmetz, K. (n.d.). Distillation Column Packing Hydraulics Selection, Sizing and Troubleshooting. KLM Technology Group.

• MITOCW. (n.d.). Distillation I | MIT Digital Lab Techniques Manual. Retrieved from [Link]

• Kuber Precision Technology. (n.d.). 3 Distillation Column Packing Types: Choose the Best. Retrieved from [Link]

• PubChem. (n.d.). 1,4-Dibromo-2,3-dichlorohexafluorobutane. Retrieved from [Link]

• Google Patents. (n.d.). CN102320911A - Method for purifying n-butane by rectifying.

• Mines Repository. (n.d.). Potential PFAS Products from Thermal Decomposition of Munitions. Retrieved from [Link]

• Sulzer. (n.d.). Troubleshooting Distillation Columns Unexpected Causes for Malfunctioning Columns. Retrieved from [Link]

• EPCM Holdings. (2020, October 27). Distillation Columns: Plates and Packing. Retrieved from [Link]

• PDS ProPak Resource Hub. (2025, August 14). Distillation Column Packing Guide. Retrieved from [Link]

• DAV University. (n.d.). 11.14. PACKED COLUMNS. Retrieved from [Link]

• NSF Public Access Repository. (n.d.). Thermal Degradation of Long-Chain Fluorinated Greenhouse Gases. Retrieved from [Link]

• Scribd. (n.d.). Fractional Distillation Q&A Guide. Retrieved from [Link]

• Allen. (n.d.). Azeotropic Mixture: Introduction, Types, Separation and Applications. Retrieved from [Link]

• Wikipedia. (n.d.). Azeotropic distillation. Retrieved from [Link]

• Lide, D. R. (Ed.). (n.d.). CRC Handbook of Chemistry and Physics.
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• Google Patents. (n.d.). US2477303A - Azeotropic distillation of hydrocarbon mixtures.
• Mair, B. J., & Forziati, A. F. (1944). Separation of hydrocarbons by azeotropic distillation. Journal of Research of the National Bureau of Standards, 32(4), 165-183.

• Lab N °08: Transformation of an alcohol into a halogenated derivative. (n.d.). Retrieved from [Link]

• Heikes, D. L. (1995). On-line steam distillation/purge and trap analysis of halogenated, nonpolar, volatile contaminants in foods.

• NIOSH. (1977). Criteria for a recommended standard... occupational exposure to decomposition products of fluorocarbon polymers. Retrieved from [Link]

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• NIST. (n.d.). 1,4-Dibromo-2,3-dichlorohexafluorobutane. In NIST Chemistry WebBook. Retrieved from [Link]

• TURI. (2020, June). Thermal degradation of fluoropolymers. Retrieved from [Link]

• Cheméo. (n.d.). 1,4-Dibromo-2,5-difluorobenzene. Retrieved from [Link]

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Technical Support Center: Advanced Strategies for Resolving 1,4-Dibromo-2,3-dichlorohexafluorobutane Diastereomer Co-elution in GC-MS

An in-depth technical guide by a Senior Application Scientist.

Welcome to our specialized technical support center. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with the GC-MS analysis of 1,4-Dibromo-2,3-dichlorohexafluorobutane diastereomers. Co-elution of these closely related stereoisomers can significantly compromise analytical accuracy. This resource provides in-depth, field-proven troubleshooting strategies and detailed protocols to achieve baseline resolution and ensure data integrity.

Troubleshooting Guide: A Systematic Approach to Resolving Diastereomer Co-elution

This section addresses common issues in a question-and-answer format, guiding you from problem identification to resolution.

Question 1: My chromatogram shows a single, broad, or misshapen peak for 1,4-Dibromo-2,3-dichlorohexafluorobutane. How can I definitively confirm co-elution of its diastereomers?

Answer: Confirming co-elution is the foundational step before any optimization. A broad or asymmetrical peak is a strong indicator, but further investigation is required for confirmation.[1][2] Here’s a systematic approach:

• Peak Shape Analysis: Visually inspect the peak. Co-eluting isomers often appear as shoulders on the main peak or cause significant fronting or tailing.[1][2] However, perfect co-elution might still yield a symmetrical-looking peak.

• Mass Spectral Examination: The mass spectrometer is your most powerful tool for diagnosing co-elution. Acquire spectra at multiple points across the peak (the beginning, apex, and end) in full scan mode.[1] If the mass spectra show subtle but consistent changes in the relative abundance of fragment ions, it strongly suggests the presence of more than one compound.[1][2]

• Extracted Ion Chromatograms (EICs): Diastereomers often have similar mass spectra, but their fragmentation patterns may have slight differences in ion ratios.[1] Plotting the EICs for several characteristic fragment ions can be revealing. If the apexes of these EICs are not perfectly aligned, it confirms that multiple, chromatographically distinct species are present under the single peak envelope.[1][3]

• Utilize Deconvolution Software: Modern GC-MS software packages often include deconvolution algorithms. These tools can mathematically separate overlapping peaks by identifying unique mass spectral signatures within a single chromatographic peak, effectively resolving the co-elution issue at the data processing stage.[1][3]

Question 2: I've confirmed co-elution. What are the initial, and most impactful, chromatographic parameters I should adjust?

Answer: The oven temperature program is the most effective initial parameter to manipulate for improving resolution.[4][5][6] The goal is to alter the partitioning behavior of the diastereomers between the stationary phase and the carrier gas.[4][7]

• Lower the Initial Oven Temperature: A lower starting temperature increases the interaction of the analytes with the stationary phase at the head of the column, which can significantly improve the separation of early-eluting compounds.[8][9]

• Decrease the Temperature Ramp Rate: A slower temperature ramp generally improves resolution for all compounds in the chromatogram.[6] This gives the diastereomers more time to interact with the stationary phase, allowing for more effective separation. However, be mindful that this will also increase the total analysis time.[6]

Table 1: Impact of GC Oven Temperature Program Adjustments on Diastereomer Resolution

Parameter	Adjustment	Rationale for Improved Resolution	Potential Trade-Off
Initial Temperature	Decrease	Enhances interaction with the stationary phase at the beginning of the run, improving separation of early eluters.[8]	May increase run time.
Ramp Rate	Decrease	Provides more time for differential partitioning between the mobile and stationary phases, generally improving separation.[4][5]	Significantly increases run time and can lead to broader peaks for later eluting compounds.[6]
Final Hold Time	Increase	Ensures that all compounds, especially those with high boiling points, have eluted from the column.	Increases overall analysis time.

Question 3: I've optimized the temperature program, but the diastereomers are still not fully resolved. What should I try next?

Answer: If temperature programming alone is insufficient, the next logical step is to evaluate and optimize your GC column. The choice of stationary phase and column dimensions are critical for achieving selectivity and efficiency.[10][11]

• Stationary Phase Selection: The principle of "like dissolves like" is a good starting point.[10][11] For halogenated compounds like 1,4-Dibromo-2,3-dichlorohexafluorobutane, a mid-polarity stationary phase is often a good choice. Consider phases containing trifluoropropyl or phenyl groups, as these can offer unique selectivity for compounds with lone-pair electrons, such as those with halogen atoms.[12] For separating stereoisomers, a chiral stationary phase, often based on cyclodextrin derivatives, may be necessary to provide the specific interactions required for resolution.[13][14][15]

• Column Dimensions: The physical dimensions of the column directly impact its efficiency (the "N" in the resolution equation), which relates to peak sharpness.[9][16]

  • Length: Doubling the column length increases resolution by a factor of approximately 1.4, but it also doubles the analysis time.[16][17]

  • Internal Diameter (ID): Smaller ID columns (e.g., 0.18 mm or 0.25 mm) provide higher efficiency and thus better resolution.[10][11]

  • Film Thickness: A thinner film can lead to sharper peaks and reduced column bleed at higher temperatures. For high molecular weight compounds, a thinner film is generally preferred.[12]

Table 2: Influence of GC Column Dimensions on Analytical Performance

Parameter	Adjustment	Effect on Resolution	Effect on Sample Capacity	Effect on Analysis Time
Length	Increase	Increases (by √L)[16]	No change	Increases
Internal Diameter (ID)	Decrease	Increases[10]	Decreases	Can be decreased
Film Thickness	Decrease	Can improve for high boilers	Decreases	Decreases

Question 4: I'm still facing co-elution after optimizing my column and method. Are there any advanced techniques available?

Answer: Yes, when standard one-dimensional GC-MS is not sufficient, you can turn to more advanced techniques like multidimensional gas chromatography (GCxGC).

• Multidimensional Gas Chromatography (GCxGC): This powerful technique uses two columns with different stationary phases to dramatically increase resolving power.[18][19][20]

  • Heart-Cutting: In this setup, only a small, specific portion of the eluent from the first column (containing the co-eluting peaks) is diverted to a second, different column for further separation.[18]

  • Comprehensive GCxGC: Here, the entire effluent from the first column is continuously sampled and rapidly separated on a second, shorter column.[18][19] This provides a comprehensive two-dimensional separation of the entire sample, which is excellent for very complex mixtures.[19][21][22]

Frequently Asked Questions (FAQs)

Q1: Can't I just rely on mass spectral deconvolution software to separate the co-eluting diastereomers? A1: While deconvolution software is a powerful tool, it is not a substitute for good chromatography.[3] Its success depends on there being differences in the mass spectra of the co-eluting compounds.[3] If the diastereomers have very similar or identical mass spectra, deconvolution will not be effective.[3] It is always best to achieve the highest possible chromatographic resolution first, and then use deconvolution to resolve any remaining minor overlaps.[3]

Q2: Are there specific GC columns that are generally recommended for halogenated compounds? A2: Yes, for general analysis of halogenated compounds, columns with stationary phases that have some degree of polarity are often recommended. A 5% phenyl-methylpolysiloxane (e.g., a DB-5 or equivalent) is a very common starting point. For increased selectivity towards halogenated species, a trifluoropropyl-containing phase (like an Rtx-200) can be very effective due to specific interactions with the halogen atoms.[12]

Q3: How critical is the carrier gas flow rate for separating my diastereomers? A3: The carrier gas flow rate is a crucial parameter that affects column efficiency. Every column has an optimal flow rate at which it will produce the sharpest peaks (highest efficiency). Operating significantly above or below this optimal flow can lead to peak broadening and a loss of resolution. It is important to set and verify the correct flow rate for your column dimensions and carrier gas type (typically Helium for GC-MS).[8][23]

Q4: What if the 1,4-Dibromo-2,3-dichlorohexafluorobutane diastereomers have identical mass spectra? A4: If the diastereomers produce identical mass spectra upon electron ionization, which is quite possible, then chromatographic separation is the only way to resolve and quantify them individually. In this scenario, mass spectral deconvolution will not work, and you must focus on optimizing the column and chromatographic conditions as described in the troubleshooting guide. A chiral GC column would be the most likely solution in this case.[14][24]

Q5: Could my sample preparation be contributing to the co-elution problem? A5: While sample preparation doesn't directly cause co-elution in the column, improper techniques can lead to peak distortion that mimics or worsens the appearance of co-elution.[23] For example, injecting too much sample can overload the column, leading to broad, fronting peaks.[25] Using an inappropriate solvent or having a dirty injector liner can also cause peak tailing.[8] Ensuring a clean sample, using a suitable solvent, and performing regular inlet maintenance are all critical for achieving sharp, symmetrical peaks, which are necessary for resolving closely eluting compounds.

Methodology and Protocols

Protocol 1: Systematic Optimization of the GC Oven Temperature Program

This protocol provides a step-by-step approach to optimizing the oven temperature for the separation of your diastereomers.

• Initial Scouting Run:

  • Start with a generic temperature program, for example:

    • Initial Temperature: 50 °C, hold for 2 minutes.

    • Ramp Rate: 10 °C/min.

    • Final Temperature: 280 °C, hold for 5 minutes.

  • This run will establish the approximate retention time of your analytes.

• Optimize Initial Temperature:

  • Set the initial temperature to approximately 10-20 °C below the elution temperature of your peaks of interest from the scouting run, but not lower than 40 °C.

  • Perform a series of runs, decreasing the initial temperature by 5-10 °C in each run.

  • Analyze the chromatograms for improved separation of the diastereomers.

• Optimize Ramp Rate:

  • Once an optimal initial temperature is established, begin to adjust the ramp rate.

  • Perform a series of runs, decreasing the ramp rate from 10 °C/min down to 5 °C/min, then 2 °C/min.

  • Evaluate the trade-off between improved resolution and increased analysis time to find the best balance for your needs.[5][6]

• Finalize Method:

  • Combine the optimal initial temperature and ramp rate into your final method.

  • Ensure the final hold time is sufficient to elute all components from the column.

Protocol 2: Screening for an Optimal GC Column

If temperature programming is insufficient, a new column may be required.

• Phase Selection:

  • Based on the halogenated nature of 1,4-Dibromo-2,3-dichlorohexafluorobutane, select 2-3 candidate columns. A good starting set would be:

    • A non-polar 5% phenyl-methylpolysiloxane phase.

    • A mid-polarity trifluoropropyl-containing phase.

    • A chiral cyclodextrin-based phase.

• Column Installation and Conditioning:

  • Install each new column according to the manufacturer's instructions.

  • Condition the column by heating it to its maximum recommended temperature for a few hours with carrier gas flow to remove any contaminants.

• Method Transfer and Testing:

  • Using your optimized temperature program from Protocol 1, inject your standard onto each of the selected columns.

  • Maintain consistent injection volume, split ratio, and MS parameters for a direct comparison.

• Evaluation:

  • Compare the chromatograms from each column.

  • The optimal column will be the one that provides the greatest separation (baseline resolution, if possible) between the diastereomer peaks.

Visualizations

Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting GC-MS co-elution issues.

Conceptual Diagram of GCxGC

Caption: Conceptual overview of a multidimensional gas chromatography (GCxGC) system.

References

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• Phenomenex. (2025, August 12). Temperature Programming for Better GC Results.
• Agilent. (n.d.). Multidimensional Gas Chromatography.
• LCGC International. (n.d.). Temperature Programmed GC: Why Are All Those Peaks So Sharp?.
• Sepsolve Analytical. (n.d.). What is GCxGC?.
• Axion Labs. (2022, May 5). How Do You Improve Resolution In Gas Chromatography?.
• ResearchGate. (2015, March 4). How can I improve the resolution of the peaks in gas chromatography?.
• Phenomenex. (2022, May 20). Sharper Peak Shape & Higher Sensitivity in GC.
• PMC. (n.d.). Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS.
• International Journal of Science and Research Archive. (n.d.). Effect of temperature programming on separation and quantitative analysis of organics using gas chromatography-flame ionization.
• American Chemical Society. (n.d.). GCxGC-MS. When do we need it, and when is it not enough?.
• MDPI. (2026, January 16). A Comprehensive GC-MS Approach for Monitoring Legacy and Emerging Halogenated Contaminants in Human Biomonitoring.
• Restek. (2020, October 22). Achieving Faster GC.
• Restek. (n.d.). Impact of GC Parameters on The Separation Part 5: Choice of Column Temperature.
• Davidson Analytical Services. (n.d.). Halogen and Compound Dependence of a Halogen Specific Detector for Gas Chromatography.
• Restek. (n.d.). A Guide to the Analysis of Halogenated Environmental Pollutants Using Electron Capture Detection.
• Axion Labs & Training Institute. (2022, May 3). GC Tips How to Improve Resolution.
• Chromatography Today. (n.d.). What is Temperature Programming in Gas Chromatography?.
• ScienceDirect. (n.d.). Recent advances in analytical methodologies based on mass spectrometry for the environmental analysis of halogenated organic contaminants.
• Analyst (RSC Publishing). (n.d.). Deconvolution of a three-component co-eluting peak cluster in gas chromatography-mass spectrometry.
• Sigma-Aldrich. (n.d.). Gas Chromatography (GC) Column Selection Guide.
• Analytical Chemistry - ACS Publications. (2012, November 8). Multidimensional Gas Chromatography: Fundamental Advances and New Applications.
• Separation Science. (2016, March 8). Adding more Power to your GC-MS Analysis through Deconvolution.
• LCGC International. (2019, February 1). GCxGC: From Research to Routine.
• Agilent. (n.d.). GC Troubleshooting Guide Poster.
• GL Sciences. (2025, March 25). GC Column Selection Guide.
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• Wiley Analytical Science. (2015, May 19). Journal Highlight: Resolution and identification of co-eluting alkylphenols in comprehensive 2D GC-MS by MCR-ALS.
• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It).
• FUJIFILM Wako Chemicals. (n.d.). Guide to Selection of a Capillary Column for GC.
• Restek. (n.d.). Guide to GC Column Selection and Optimizing Separations.
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• SpectralWorks. (2018, September 7). Chromatographic Deconvolution.
• ResearchGate. (2013, March 6). What do I need to do for a better separation of isomers co-eluting in GC-MS?.
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• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC.
• Benchchem. (n.d.). Isomeric Purity of 1,4-Dibromo-2-chloro-1,1-difluorobutane: A Comparative Guide.
• Chromatography Forum. (2014, April 10). Co-eluting peaks in GC/MS.
• Studylib.net. (n.d.). Stereochemistry This is study of the 3 dimensional arrangement in space of molecules.
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• Waters Corporation. (n.d.). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules.
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Optimizing reaction temperature for 1,4-Dibromo-2,3-dichlorohexafluorobutane catalytic debromination

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the complex thermodynamic and mechanistic challenges researchers face during the catalytic dehalogenation of 1,4-dibromo-2,3-dichlorohexafluorobutane to synthesize hexafluoro-1,3-butadiene (HFBD).

This guide bridges the gap between theoretical reaction kinetics and practical benchtop execution, ensuring your experimental protocols are robust, reproducible, and self-validating.

Part 1: Diagnostic Knowledge Base & FAQs

Q1: Why is my debromination reaction stalling, resulting in low yields of hexafluoro-1,3-butadiene (HFBD)? A1: The primary cause of stalled dehalogenation is insufficient thermal activation. The cleavage of C-Br and C-Cl bonds on the surface of the zinc catalyst requires a specific activation energy. If your reaction temperature drops below 60°C, the kinetics become sluggish, leading to incomplete dehalogenation and the accumulation of partially reduced intermediates (e.g., C4​Hx​F6−x​ )[1]. To ensure complete conversion, the reaction temperature must be strictly maintained between 60°C and 90°C for 3 to 6 hours[2].

Q2: I am detecting significant chlorinated solvent impurities in my final product that are impossible to separate by distillation. How do I prevent this? A2: This is a classic side reaction caused by excessive heat (>90°C) when using aliphatic alcohols like ethanol as the solvent. During the dehalogenation process, zinc chloride ( ZnCl2​ ) is generated as a byproduct. ZnCl2​ acts as a strong Lewis acid. In the presence of trace water and elevated temperatures, it catalyzes the nucleophilic substitution of the ethanol's hydroxyl group with chloride ions, forming chlorohydrocarbons[1]. These chlorohydrocarbons form azeotropic mixtures with HFBD, making standard distillation ineffective[1]. Maintaining the temperature below 90°C is critical to suppressing this pathway.

Q3: Can we switch to a nonpolar solvent to expand the safe temperature window and avoid solvent halogenation entirely? A3: Yes. The causality of solvent chlorination is tied directly to the hydroxyl group of the alcohol. By switching to a nonpolar organic solvent (such as 3) and utilizing metal powders like Zn or Mg, you completely eliminate the risk of solvent chlorination[3]. This modification safely expands your operational temperature window to 60°C – 120°C, maximizing reaction efficiency while inhibiting side reactions[3].

Fig 1: Temperature-dependent reaction pathways for catalytic debromination.

Part 2: Quantitative Data Analytics

To facilitate rapid decision-making, the following table summarizes the causal relationship between temperature, solvent choice, and reaction outcomes based on validated industrial benchmarks.

Table 1: Temperature and Solvent Impact on Reaction Yield

Temperature Range (°C)	Solvent System	Substrate Conversion (%)	HFBD Yield (%)	Dominant Side Reactions / Byproducts
< 60	Ethanol	< 50	< 40	Partially dehalogenated intermediates ( C4​Hx​F6−x​ )
60 – 90	Ethanol	> 98	> 90	Trace chlorohydrocarbons
> 90	Ethanol	> 99	< 70	Severe solvent chlorination, azeotropic impurities
60 – 120	Toluene	> 95	93.2	Trace perfluorocyclobutene (1.4%)[3]

Part 3: Self-Validating Experimental Protocol

Standard operating procedures often fail because they rely on arbitrary time constraints. The following protocol is engineered as a self-validating system , meaning the reaction dictates its own endpoint through analytical feedback loops.

Step-by-Step Methodology

Step 1: Catalyst Activation & System Purge

• Load 2.5 equivalents of Zinc powder into a dry, multi-neck round-bottom flask equipped with a reflux condenser and a mechanical stirrer.

• Purge the system with ultra-high purity Argon for 15 minutes to displace oxygen and atmospheric moisture. Causality: Trace water accelerates Lewis acid-catalyzed solvent degradation later in the reaction[1].

Step 2: Solvent Preparation

• Add anhydrous solvent (Ethanol for standard reactions, or Toluene for high-temperature stability) to the flask.

• Heat the suspension to the target baseline temperature of 60°C under continuous stirring (300 rpm).

Step 3: Controlled Substrate Addition

• Dissolve 1 equivalent of 1,4-dibromo-2,3-dichlorohexafluorobutane in a minimal amount of the chosen solvent.

• Begin dropwise addition of the substrate solution over 60 minutes. Causality: The dehalogenation is highly exothermic. Controlled addition prevents localized superheating spikes that push the internal temperature above the 90°C degradation threshold[2].

Step 4: Thermal Regulation & Self-Validation (The Critical Loop)

• Maintain the internal reaction temperature strictly between 60°C and 90°C[2].

• Validation Check: After 3 hours, extract a 0.5 mL aliquot. Quench, filter, and analyze via GC-MS.

• Decision Matrix:

  • If intermediate peaks ( C4​Hx​F6−x​ ) are > 2% , the activation energy threshold has not been fully met. Maintain temperature for an additional 60 minutes and re-test.

  • If intermediate peaks are < 2% , the reaction is analytically complete. Proceed to Step 5 immediately to prevent over-reaction.

Step 5: Product Isolation

• Cool the reaction mixture to 10°C to precipitate high-boiling solvent fractions[1].

• Filter the mixture under pressure to remove the spent Zinc and ZnCl2​ salts.

• Subject the filtrate to low-temperature distillation (collecting the fraction boiling near 5.8°C) to isolate high-purity hexafluoro-1,3-butadiene[1].

Fig 2: Self-validating experimental workflow for catalytic debromination.

References

• Source: Google Patents (WO2021254372A1)
• Source: Google Patents (RU2371229C2)
• Source: Google Patents (US7504547B2)

Sources

• 1. RU2371229C2 - Method of purifying hexafluorobutadiene - Google Patents [patents.google.com]
• 2. WO2021254372A1 - Method for preparing hexafluoro-1,3-butadiene and intermediate thereof - Google Patents [patents.google.com]
• 3. US7504547B2 - Method of preparing perfluoroalkadiene - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Reactivity Comparison Guide: 1,4-Dibromo-2,3-dichlorohexafluorobutane vs. 1,4-Dibromooctafluorobutane

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Comparison & Protocol Guide

Executive Summary

In advanced fluoro-organic synthesis, the selection of α,ω -dihaloperfluoroalkanes dictates the structural trajectory of the final molecule. This guide provides an in-depth reactivity comparison between 1,4-dibromo-2,3-dichlorohexafluorobutane (Compound 1) and 1,4-dibromooctafluorobutane (Compound 2).

While both compounds possess terminal C–Br bonds, the presence of internal C–Cl bonds in Compound 1 fundamentally alters its reactivity profile, making it highly susceptible to β -elimination [1]. Conversely, the fully perfluorinated backbone of Compound 2 provides exceptional internal stability, rendering it an ideal electrophile for transition-metal-catalyzed cross-coupling and the synthesis of organometallic intermediates [2].

Structural & Thermochemical Comparison

The divergent reactivity of these two compounds is rooted in their internal bond dissociation energies and steric profiles. The table below summarizes their core quantitative data [1][3].

Property	1,4-Dibromo-2,3-dichlorohexafluorobutane	1,4-Dibromooctafluorobutane
CAS Number	375-42-8	335-48-8
Molecular Formula	C 4​ Br 2​ Cl 2​ F 6​	C 4​ Br 2​ F 8​
Molecular Weight	392.74 g/mol	359.84 g/mol
Internal Backbone	–CFCl–CFCl– (Sterically hindered)	–CF 2​ –CF 2​ – (Highly stable)
Primary Reactivity	Dehalogenation / Elimination	Transmetalation / Cross-Coupling
Target Product	Hexafluoro-1,3-butadiene (Diene)	Octafluorobutylene-linked arenes
Enthalpy of Vap. ( Δvap​H )	~47.7 kJ/mol (at 308 K)	~38.5 kJ/mol

Mechanistic Pathways & Causality

Compound 1: Driven by β -Elimination

The internal chlorine atoms in 1,4-dibromo-2,3-dichlorohexafluorobutane act as excellent leaving groups when subjected to reducing metals like zinc. The thermodynamic driving force here is the formation of highly stable zinc halide salts (ZnBr 2​ and ZnCl 2​ ) coupled with the generation of a conjugated π -system. The steric relief obtained by expelling the bulky halogens ensures that elimination outcompetes any potential organozinc formation [4].

Fig 1: Zinc-mediated dehalogenation pathway of 1,4-dibromo-2,3-dichlorohexafluorobutane.

Compound 2: Driven by Oxidative Addition

Lacking internal leaving groups, 1,4-dibromooctafluorobutane resists internal elimination. The strong C–F bonds (bond dissociation energy ~485 kJ/mol) protect the carbon backbone. When exposed to transmetalating agents (e.g., diethylzinc) or activated metals, the terminal C–Br bonds undergo oxidative addition to form stable, well-defined organometallic species (such as dizinc reagents). These intermediates can then be intercepted by palladium or copper catalysts for Negishi-type cross-coupling, allowing the insertion of the –C 4​ F 8​ – spacer into drug candidates[2][5].

Fig 2: Organozinc formation and cross-coupling of 1,4-dibromooctafluorobutane.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Built-in analytical checkpoints confirm the success of each critical step before proceeding.

Protocol A: Synthesis of Hexafluoro-1,3-butadiene from Compound 1

Objective: Complete dehalogenation while preventing over-reduction or polymerization.

• Preparation: Equip a 500 mL three-neck flask with a mechanical stirrer, a dropping funnel, and a Vigreux column connected to a cold trap (cooled to -78 °C with dry ice/acetone).

• Reagent Loading: Suspend 2.5 equivalents of activated zinc powder in 150 mL of anhydrous ethanol. Heat the suspension to 35 °C under a strict argon atmosphere.

• Controlled Addition: Add 1,4-dibromo-2,3-dichlorohexafluorobutane (1.0 eq) dropwise over 2 hours.

  • Causality Check: The dropwise addition controls the exothermic elimination. A rapid addition will cause localized overheating, leading to solvent chlorination and azeotropic impurities [4].

• Distillation & Collection: As the reaction proceeds, the highly volatile hexafluoro-1,3-butadiene (b.p. 6 °C) will vaporize and condense in the cold trap.

• Validation: Analyze the collected liquid via 19 F NMR. The absence of signals corresponding to –CFCl– or –CF 2​ Br confirms complete dehalogenation.

Protocol B: Synthesis of a Dizinc Reagent from Compound 2

Objective: Form a stable organometallic intermediate for subsequent cross-coupling.

• Preparation: Flame-dry a Schlenk flask and purge with argon. Add 1,4-dibromooctafluorobutane (1.0 eq) and dissolve in anhydrous pentane (0.5 M).

• Transmetalation: Cool the solution to -78 °C. Slowly add Diethylzinc (ZnEt 2​ , 2.0 eq) dropwise.

  • Causality Check: The low temperature traps the kinetic product and prevents premature homocoupling of the fluorinated chains [5].

• Activation: Stir the mixture at -20 °C for 3 hours, then add a coordinating solvent (e.g., acetonitrile or DMPU) dropwise. Allow the mixture to warm to room temperature and stir overnight.

• Isolation: Remove the pentane layer. Precipitate the dizinc complex by adding diethyl ether. Filter and dry under high vacuum.

• Validation: Analyze the resulting white powder via 19 F NMR (in CD 3​ CN). The appearance of a broad singlet near δ -122.1 confirms the successful insertion of zinc into the terminal C–Br bonds [5].

References

• National Center for Biotechnology Information (PubChem). 1,4-Dibromo-2,3-dichlorohexafluorobutane (CID 136219). Retrieved from:[Link]

• Kaplan, P. T., et al. Mild, Safe, and Versatile Reagents for (CF2)n Transfer and the Construction of Fluoroalkyl-Containing Rings. Organometallics 2013, 32, 7552-7558. American Chemical Society. Retrieved from:[Link]

• National Institute of Standards and Technology (NIST). 1,4-Dibromo-2,3-dichlorohexafluorobutane Thermochemistry Data. NIST Chemistry WebBook, SRD 69. Retrieved from:[Link]

• Google Patents.Method of purifying hexafluorobutadiene (RU2371229C2).

• Kaplan, P. T., Chen, B., Vicic, D. A. Synthetic Utility of Dizinc Reagents Derived from 1,4-Diiodo- and 1,4-Dibromooctafluorobutane. Journal of Fluorine Chemistry 2014, 168, 158-162. Retrieved from:[Link]

Comparative Toxicity of 1,4-Dibromo-2,3-dichlorohexafluorobutane vs. Legacy Polyhaloalkanes

Executive Summary

Polyhaloalkanes are a diverse class of halogenated aliphatic hydrocarbons utilized extensively as solvents, synthetic intermediates, and specialty chemicals. While legacy compounds such as carbon tetrachloride (CCl₄) and chloroform (CHCl₃) have well-documented hepatotoxic and nephrotoxic profiles, highly substituted modern alternatives like 1,4-Dibromo-2,3-dichlorohexafluorobutane (DBDCHFB) present unique toxicokinetic properties.

DBDCHFB (CAS: 375-42-8) is a heavily halogenated butane derivative characterized by a dense electron cloud and a molecular weight of 392.75 g/mol [1]. As a Senior Application Scientist, evaluating the safety of such compounds requires moving beyond basic viability assays. We must interrogate the specific mechanisms of bioactivation. This guide provides an objective comparison of DBDCHFB against legacy polyhaloalkanes and establishes self-validating experimental workflows to accurately profile their target-organ toxicity.

Mechanistic Toxicology: The Role of CYP450 Bioactivation

The toxicity of polyhaloalkanes is rarely driven by the inert parent compound; rather, it is dictated by the rate and route of cytochrome P450 (CYP450)-mediated bioactivation, predominantly via the CYP2E1 isoenzyme[2][3].

• Carbon Tetrachloride (CCl₄): Undergoes reductive dehalogenation by CYP2E1 to form the highly reactive trichloromethyl radical (CCl₃*). In the presence of oxygen, this forms the trichloromethyl peroxy radical, initiating a catastrophic chain reaction of lipid peroxidation that destroys cellular membranes[2][4].

• Chloroform (CHCl₃): Primarily undergoes oxidative metabolism by CYP2E1 to form phosgene (COCl₂), a potent electrophile. Phosgene rapidly depletes intracellular glutathione (GSH) and forms covalent adducts with macromolecular proteins, leading to centrilobular hepatic necrosis[3][5].

• DBDCHFB: The presence of strong carbon-fluorine (C-F) bonds generally imparts metabolic stability. However, the weaker C-Br and C-Cl bonds serve as potential sites for enzymatic cleavage. The steric bulk of the hexafluorobutane backbone may alter its affinity for the CYP2E1 active site compared to smaller methanes, potentially shifting its metabolism toward alternative CYP isoforms or reducing its overall bioactivation rate.

CYP450-Mediated Bioactivation Pathway of Polyhaloalkanes into Toxic Intermediates

Comparative Toxicity Profiles

To contextualize the risk profile of DBDCHFB, we must benchmark it against the established toxicological parameters of CCl₄ and CHCl₃. The data below synthesizes the primary mechanisms of action and target organs.

Parameter	1,4-Dibromo-2,3-dichlorohexafluorobutane	Carbon Tetrachloride (CCl₄)	Chloroform (CHCl₃)
CAS Number	375-42-8	56-23-5	67-66-3
Molecular Weight	392.75 g/mol [1]	153.82 g/mol	119.38 g/mol
Primary Target Organs	Liver, Kidneys (Predicted)	Liver (Zone 3), Kidneys, Lungs[2]	Liver, Kidneys, CNS[5]
Primary Bioactivation Enzyme	CYP450 (Isoform affinity under study)	CYP2E1, CYP3A[4]	CYP2E1[3]
Reactive Intermediate	Halogenated radicals/electrophiles	Trichloromethyl radical (CCl₃*)[2]	Phosgene (COCl₂)[5]
Primary Toxicity Mechanism	Oxidative stress, Adduct formation	Severe Lipid Peroxidation[4]	GSH Depletion, Protein Adduction[3]

Experimental Methodologies: Self-Validating Toxicity Workflows

Causality in Experimental Design

Standard in vitro cytotoxicity assays (like MTT or CellTiter-Glo) applied to wild-type immortalized cell lines often fail to detect polyhaloalkane toxicity because these cell lines rapidly lose their native CYP450 expression in culture.

The Self-Validating System: To prove that toxicity is driven by bioactivation rather than the parent compound, we employ a dual-cell-line approach. We test the compounds in parallel on Wild-Type HepG2 cells (which lack significant CYP2E1) and HepG2 cells stably transfected to overexpress CYP2E1 (HepG2-CYP2E1). If DBDCHFB induces cell death exclusively in the CYP2E1+ line, we establish a definitive causal link between metabolic activation and cytotoxicity.

Self-Validating Experimental Workflow for Polyhaloalkane Toxicity Screening

Protocol 1: CYP2E1-Mediated Cytotoxicity Screening (LDH Release)

Lactate Dehydrogenase (LDH) release is preferred over ATP-based assays here, as mitochondrial toxicants can artificially depress ATP levels without immediate cell death. LDH release directly quantifies membrane rupture—the hallmark of lipid peroxidation induced by haloalkanes[4].

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2-WT and HepG2-CYP2E1 cells into separate 96-well plates at a density of 1.5×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Prepare stock solutions of DBDCHFB, CCl₄, and CHCl₃ in DMSO. Dilute into culture media to achieve final concentrations ranging from 0.1 mM to 10 mM. Ensure final DMSO concentration remains ≤0.5% to prevent solvent toxicity.

• Dosing: Aspirate media from the plates and apply the compound-treated media. Include a vehicle control (0.5% DMSO) and a positive control (e.g., 1% Triton X-100 for maximum LDH release).

• Incubation & Sampling: Incubate for 24 and 48 hours. At each time point, transfer 50 µL of the supernatant to a fresh 96-well assay plate.

• Detection: Add 50 µL of LDH reaction mix (containing lactate, NAD+, and a tetrazolium salt) to each well. Incubate in the dark for 30 minutes at room temperature.

• Quantification: Measure absorbance at 490 nm. Calculate % cytotoxicity relative to the Triton X-100 control.

Protocol 2: Fluorometric Glutathione (GSH) Depletion Assay

Because electrophilic intermediates (like phosgene from CHCl₃) rapidly conjugate with GSH, a sharp drop in intracellular GSH preceding cell death is a definitive biomarker of electrophilic stress[5].

Step-by-Step Methodology:

• Treatment: Dose HepG2-CYP2E1 cells with sub-lethal concentrations (determined from Protocol 1) of DBDCHFB and controls for 4, 8, and 12 hours.

• Cell Lysis: Wash cells with ice-cold PBS. Add 100 µL of 5% Sulfosalicylic Acid (SSA) to lyse the cells and precipitate proteins.

• Centrifugation: Collect the lysates and centrifuge at 10,000 x g for 10 minutes at 4°C. Transfer the clear supernatant to a black 96-well plate.

• Fluorometric Derivatization: Add Monochlorobimane (mCB) and Glutathione S-Transferase (GST) to the supernatant. mCB is non-fluorescent until it forms a specific conjugate with GSH.

• Measurement: Incubate for 30 minutes at 37°C. Measure fluorescence at Ex/Em = 380/460 nm.

• Data Interpretation: A dose-dependent decrease in fluorescence indicates that the polyhaloalkane is being metabolized into an electrophilic species that actively depletes the cellular antioxidant pool.

References

• National Institutes of Health (NIH) PubChem. "1,4-Dibromo-2,3-dichlorohexafluorobutane | C4Br2Cl2F6 | CID 136219" URL:[Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). "Toxicological Profile for Chloroform" URL:[Link]

• StatPearls (NCBI Bookshelf). "Carbon Tetrachloride Toxicity" URL:[Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). "Toxicological Profile for Carbon Tetrachloride" URL:[Link]

• AOP-Wiki. "Relationship: 1515: Activation of Cyp2E1 leads to Hepatocytotoxicity" URL: [Link]

Sources

• 1. 1,4-Dibromo-2,3-dichlorohexafluorobutane | C4Br2Cl2F6 | CID 136219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Carbon Tetrachloride Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. AOP-Wiki [aopwiki.org]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]

A Guide to the Cross-Validation of Predicted NMR and FTIR Experimental Data for 1,4-Dibromo-2,3-dichlorohexafluorobutane

This technical guide presents a comprehensive approach to the structural elucidation of 1,4-Dibromo-2,3-dichlorohexafluorobutane (CAS No: 375-42-8), a complex halogenated alkane.[1][2][3] Given the limited availability of experimentally derived public spectra for this specific molecule, this document focuses on the prediction of its Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectra. We will detail the foundational principles for these predictions and outline a rigorous cross-validation methodology. This guide is intended to serve as a valuable resource for researchers in synthetic chemistry, materials science, and drug development for the characterization and quality control of 1,4-Dibromo-2,3-dichlorohexafluorobutane and other similarly complex halogenated compounds.

Introduction to 1,4-Dibromo-2,3-dichlorohexafluorobutane and Spectroscopic Cross-Validation

1,4-Dibromo-2,3-dichlorohexafluorobutane is a polyhalogenated organic compound with the molecular formula C₄Br₂Cl₂F₆.[1][2] Its structure, featuring a four-carbon backbone saturated with a variety of halogen atoms, presents a unique spectroscopic challenge and opportunity. The molecule lacks protons, making ¹H NMR spectroscopy inapplicable. Therefore, structural characterization relies on other techniques, primarily ¹³C NMR, ¹⁹F NMR, and FTIR spectroscopy.

Cross-validation in analytical chemistry is the process of critically assessing and comparing data generated from two or more different methods to ensure the reliability and accuracy of the results.[4][5] In this context, we will use the predicted data from NMR and FTIR to create a self-validating system. The functional groups and bond vibrations identified by FTIR should directly correlate with the chemical environments of the carbon and fluorine atoms observed in the NMR spectra. This correlative approach provides a higher degree of confidence in the proposed molecular structure.

Predicted Spectroscopic Data

The following sections detail the predicted NMR and FTIR data for 1,4-Dibromo-2,3-dichlorohexafluorobutane. These predictions are derived from established principles of spectroscopy and by analogy with structurally similar halogenated alkanes.[6][7][8]

The ¹³C NMR spectrum is expected to show two distinct signals, corresponding to the two pairs of chemically equivalent carbon atoms due to the molecule's symmetry. The carbons are heavily substituted with electronegative halogens, which will significantly deshield them, shifting their signals downfield. Furthermore, the fluorine atoms will cause splitting of the carbon signals due to ¹J(C-F) and ²J(C-F) coupling.

Predicted Signal	Carbon Atom(s)	Estimated Chemical Shift (δ) ppm	Predicted Multiplicity	Predicted Coupling Constant (J) Hz
1	C1, C4	110 - 130	Triplet of triplets	¹J(C-F) ≈ 250-300; ²J(C-F) ≈ 20-30
2	C2, C3	90 - 110	Triplet of triplets	¹J(C-F) ≈ 20-40; ²J(C-F) ≈ 20-40

Note: Chemical shifts are estimated relative to Tetramethylsilane (TMS). The actual values can be influenced by solvent and temperature.

Similar to the ¹³C NMR, the ¹⁹F NMR spectrum is predicted to show two distinct signals due to the two sets of equivalent fluorine atoms. The chemical shifts are influenced by the neighboring halogen atoms.

Predicted Signal	Fluorine Atom(s)	Estimated Chemical Shift (δ) ppm	Predicted Multiplicity
1	F on C1, C4	-60 to -80	Multiplet
2	F on C2, C3	-110 to -130	Multiplet

Note: Chemical shifts are estimated relative to CFCl₃. The multiplicity will be complex due to F-F coupling.

The FTIR spectrum will be characterized by strong absorption bands corresponding to the stretching vibrations of the carbon-halogen bonds. The high polarity of the C-F bond will result in particularly intense absorptions.[4][9]

Predicted Wavenumber (cm⁻¹)	Bond Vibration	Intensity
1000 - 1360	C-F stretch	Strong
700 - 850	C-Cl stretch	Strong
515 - 690	C-Br stretch	Strong

Experimental Protocols

For the acquisition of high-quality spectral data for 1,4-Dibromo-2,3-dichlorohexafluorobutane, the following detailed protocols are recommended.

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a multinuclear probe.

Sample Preparation:

• Dissolve 20-30 mg of 1,4-Dibromo-2,3-dichlorohexafluorobutane in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or acetone-d₆).

• Add an appropriate internal standard. For ¹³C NMR, Tetramethylsilane (TMS, δ = 0.00 ppm) is used.[6] For ¹⁹F NMR, an external standard such as trifluorotoluene or hexafluorobenzene can be used.[10]

• Transfer the solution to a 5 mm NMR tube.

¹³C NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment with proton decoupling.

• Spectral Width: 0 - 200 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024 or higher to achieve an adequate signal-to-noise ratio.

¹⁹F NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment.

• Spectral Width: A wide spectral width should be used initially (e.g., +50 to -250 ppm) to locate the signals, then narrowed for higher resolution.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 128-256.

Instrumentation:

• An FTIR spectrometer with a suitable detector (e.g., DTGS or MCT).

Sample Preparation:

• For a liquid sample, a small drop can be placed between two KBr or NaCl plates to form a thin film.

• Alternatively, the spectrum can be acquired using an Attenuated Total Reflectance (ATR) accessory, which requires placing a small drop of the liquid directly onto the ATR crystal.

FTIR Acquisition Parameters:

• Spectral Range: 4000 - 400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32 scans for the sample and the background.

• Data Presentation: Transmittance or Absorbance.

Visualizations

Caption: Molecular structure of 1,4-Dibromo-2,3-dichlorohexafluorobutane.

Caption: Logical flow of the cross-validation process.

Detailed Cross-Validation Points:

• Presence of Carbon-Halogen Bonds: The strong absorption bands predicted in the FTIR spectrum for C-F, C-Cl, and C-Br stretches must be consistent with the NMR data. The significant downfield chemical shifts in the ¹³C NMR spectrum are a direct consequence of the attached electronegative halogens.

• Carbon-Fluorine Connectivity: The FTIR spectrum provides evidence for the presence of C-F bonds. The ¹³C NMR spectrum should corroborate this with large one-bond coupling constants (¹J(C-F)) for the carbons directly attached to fluorine. Similarly, the ¹⁹F NMR spectrum will show signals corresponding to these fluorine atoms.

• Molecular Symmetry: The proposed structure of 1,4-Dibromo-2,3-dichlorohexafluorobutane possesses a C₂ axis of symmetry. This symmetry dictates that there should be only two unique carbon environments and two unique fluorine environments. This is directly verifiable by observing two signals in the ¹³C NMR spectrum and two signals in the ¹⁹F NMR spectrum.

• Consistency of Functional Groups: The functional groups identified by their vibrational frequencies in the FTIR spectrum (in this case, the various carbon-halogen bonds) must account for all the atoms and connectivity observed in the NMR spectra. The absence of signals for other functional groups (e.g., C-H, C=O, O-H) in the FTIR spectrum is also a crucial piece of validating evidence.

By systematically comparing the predicted data from both techniques, a highly credible and internally consistent structural assignment can be made. Any significant deviation from these predicted and cross-validated results in experimentally acquired data would suggest either an incorrect structural assignment or the presence of impurities.

Conclusion

While direct experimental spectra for 1,4-Dibromo-2,3-dichlorohexafluorobutane are not widely available, a robust spectroscopic analysis can be performed through predictive methods. This guide provides the predicted ¹³C NMR, ¹⁹F NMR, and FTIR data based on established spectroscopic principles. More importantly, it outlines a rigorous cross-validation framework to ensure that the interpretation of these spectra is coherent and mutually reinforcing. The detailed experimental protocols provided will enable researchers to acquire high-quality data, which can then be compared against the predictions and validated using the logic described herein. This comprehensive approach is essential for the unambiguous structural elucidation of novel and complex molecules in research and development.

References

• Wikipedia. (n.d.). Cross-validation (analytical chemistry). Retrieved April 8, 2026, from [Link]

• Viswanathan, C. T., et al. (2014). Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. The AAPS Journal, 16(6), 1183–1193.

• PubChem. (n.d.). 1,4-Dibromo-2,3-dichlorohexafluorobutane. Retrieved April 8, 2026, from [Link]

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• Spectroscopy Online. (2023). Halogenated Organic Compounds. Retrieved April 8, 2026, from [Link]

• Magritek. (2014). Simultaneous Proton and Fluorine decoupled 13C NMR. Retrieved April 8, 2026, from [Link]

• University of Ottawa NMR Facility Blog. (2007). 13C NMR of Fluorinated Organics. Retrieved April 8, 2026, from [Link]

• InstaNANO. (n.d.). FTIR Functional Group Database Table with Search. Retrieved April 8, 2026, from [Link]

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• Organic Chemistry at CU Boulder. (n.d.). IR: alkyl halides. Retrieved April 8, 2026, from [Link]

• RSC Publishing. (2020). Distinguishing between halogenated alkanes containing the same halogen based on the reaction kinetic parameter using negative ion mobility spectrometry at atmospheric pressure. Retrieved April 8, 2026, from [Link]

• Wikipedia. (n.d.). Carbon–fluorine bond. Retrieved April 8, 2026, from [Link]

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• NIST. (n.d.). 2,3-Dibromo-1,4-dichlorobutane. In NIST Chemistry WebBook. Retrieved April 8, 2026, from [Link]

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Benchmarking 1,4-Dibromo-2,3-dichlorohexafluorobutane in Organofluorine Synthesis: Pathways to High-Purity Hexafluoro-1,3-butadiene

Executive Summary

In the rapidly evolving landscape of advanced semiconductor manufacturing, the demand for high-performance, low-global-warming-potential (GWP) etching gases has surged. Hexafluoro-1,3-butadiene (C₄F₆) has emerged as a critical dielectric etching gas, enabling high-aspect-ratio, low-damage etching of silicon dioxide and silicon nitride in sub-65nm logic chips, DRAM, and 3D NAND memory architectures [1][1].

Synthesizing ultra-high-purity C₄F₆ requires highly selective fluorinated building blocks. 1,4-Dibromo-2,3-dichlorohexafluorobutane (DBDCHFB) (CAS: 375-42-8) [2][2] serves as a premier intermediate in this synthetic pathway. This guide benchmarks the performance, mechanistic advantages, and experimental workflows of DBDCHFB against traditional fully chlorinated alternatives, providing a comprehensive framework for researchers and process engineers.

Mechanistic Grounding: The Halogen Reactivity Gradient

The strategic value of DBDCHFB lies in its mixed-halogen structure. In organofluorine chemistry, the success of a metal-mediated dehalogenation reaction is dictated by the bond dissociation energies of the carbon-halogen bonds. The reactivity gradient follows the order: I > Br > Cl > F .

By positioning bromine atoms at the terminal 1,4-positions and chlorine atoms at the internal 2,3-positions, DBDCHFB provides a thermodynamically favored, step-wise pathway for elimination. When exposed to a reducing metal like zinc, the weaker terminal C–Br bonds undergo facile oxidative addition. The resulting transient organozinc species rapidly undergoes β -elimination of ZnBrCl, forming the conjugated diene system [3][3].

Causality Check: Because bromine is a superior leaving group compared to chlorine, the activation energy required to initiate the elimination is significantly lowered. This allows the reaction to proceed under mild liquid-phase conditions (70–80 °C), effectively suppressing the over-reduction, isomerization, or polymerization side-reactions that commonly plague the synthesis of fluorinated dienes.

Benchmarking: DBDCHFB vs. Alternative Intermediates

The traditional industrial route to C₄F₆ relies on 1,2,3,4-Tetrachlorohexafluorobutane (TCHFB) (CAS: 375-45-1) [4][4]. While TCHFB is synthesized from readily available precursors, its dechlorination requires substantially harsher conditions. The strong C–Cl bonds necessitate either high-temperature gas-phase catalytic hydrogenation (250–300 °C) or aggressive liquid-phase reduction, which often results in incomplete dechlorination (yielding impurities like dichlorohexafluorocyclobutane) [5][5].

Quantitative Comparison Table

Property / Metric	1,4-Dibromo-2,3-dichlorohexafluorobutane	1,2,3,4-Tetrachlorohexafluorobutane
CAS Registry Number	375-42-8	375-45-1
Molecular Formula	C₄Br₂Cl₂F₆	C₄Cl₄F₆
Boiling Point	~135.5 °C	134–135 °C
Target Product	Hexafluoro-1,3-butadiene (C₄F₆)	Hexafluoro-1,3-butadiene (C₄F₆)
Dehalogenation Agent	Zinc powder (Mild conditions)	Zinc powder (Harsh) or Catalytic H₂
Reaction Temperature	70–80 °C (Liquid phase)	>100 °C (Liquid) or 250–300 °C (Gas)
Typical Diene Yield	> 85%	70–79%
Primary Impurity Risk	Minimal (Rapid elimination)	Incomplete dechlorination (e.g., C₄Cl₂F₆)

Pathway Visualization

Synthesis pathways comparing DBDCHFB and TCHFB intermediates to yield Hexafluoro-1,3-butadiene.

Experimental Workflows: Self-Validating Protocols

The following protocols detail the synthesis of the DBDCHFB intermediate and its subsequent conversion to C₄F₆. Both workflows are designed as self-validating systems to ensure maximum trustworthiness and reproducibility.

Protocol 1: Radical Addition Synthesis of the DBDCHFB Intermediate

Objective: Synthesize DBDCHFB via the 1:1 radical addition of 1,2-dibromo-1-chloro-1,2,2-trifluoroethane to chlorotrifluoroethylene.

• Reactor Preparation: Equip a jacketed glass photoreactor with a 400W high-pressure UV mercury lamp and a continuous cooling loop.

  • Causality: UV light is required to homolytically cleave the C–Br bond, while active cooling prevents thermal runaway and the unwanted polymerization of the fluoroalkene.

• Reagent Loading: Charge the reactor with 1.0 mol of 1,2-dibromo-1-chloro-1,2,2-trifluoroethane. Initiate the cooling circulation to maintain the internal liquid temperature at 0 °C.

• Gas Introduction: Activate the UV lamp. Slowly bubble chlorotrifluoroethylene (CF₂=CFCl) into the liquid phase at a controlled rate of 50 mL/min until 1.2 mol is introduced (approximately 10 hours).

• Validation & Quality Control: Monitor the reaction via Gas Chromatography-Mass Spectrometry (GC-MS). The disappearance of the starting ethane derivative and the emergence of a dominant peak at m/z ~392 validates the reaction progress. Self-Validation: The system is thermally self-reporting; if the internal temperature rises above 5 °C, the gas feed must be paused, as excess thermal energy will shift the kinetic pathway toward telomerization rather than the desired 1:1 adduct.

• Purification: Rectify the crude mixture under vacuum to isolate DBDCHFB (Purity >96%).

Protocol 2: Zinc-Mediated Dehalogenation to Hexafluoro-1,3-butadiene

Objective: Selectively eliminate halogens from DBDCHFB to yield high-purity C₄F₆.

• Apparatus Setup: Assemble a 3-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a distillation column connected to a jacketed cold trap maintained at -78 °C (dry ice/acetone).

• Surface Activation: Suspend 2.0 mol of activated zinc powder in an aprotic polar solvent (e.g., 1,4-dioxane) and add a catalytic amount of ZnCl₂ (0.05 mol). Heat the suspension to 70 °C.

  • Causality: The aprotic solvent stabilizes the transient organozinc intermediate. ZnCl₂ serves to etch the zinc oxide passivation layer off the metal particles, ensuring maximum reactive surface area for oxidative addition.

• Dropwise Addition: Add 0.7 mol of the purified DBDCHFB dropwise over 1 hour.

• Validation & Quality Control: As the reaction proceeds, the target product C₄F₆ (boiling point 6 °C) [6][6] will immediately vaporize and condense in the cold trap. Self-Validation: This continuous removal of the product drives the reaction forward via Le Chatelier's principle and prevents over-reduction. The accumulation of a colorless liquid in the -78 °C trap serves as real-time visual validation of successful dehalogenation.

• Completion: Raise the temperature to 80 °C for 3 hours to drive the reaction to completion. Analyze the condensed product via GC-MS to confirm the presence of C₄F₆ and the absence of saturated impurities.

References

• PubChem. "1,4-Dibromo-2,3-dichlorohexafluorobutane (CID 136219)." National Center for Biotechnology Information.
• Google Patents. "Method for preparing hexafluoro-1,3-butadiene and intermediate thereof (WO2021254372A1).
• JinHong Gas. "Hexafluorobutadiene - High Purity Semiconductor Etching Gas.
• National Institute of Standards and Technology (NIST). "C4F6 1,3 Hexafluorobutadiene - A New Etching Gas: Studies on Material Compatibility.
• ChemicalBook. "1,2,3,4-Tetrachlorohexafluorobutane (CAS 375-45-1).
• Scientific Research Publishing (SCIRP). "The Research Progress of Hexafluorobutadiene Synthesis.

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• 6. C4F6 1,3 Hexafluorobutadiene - A New Etching Gas: Studies on Material Compatibility, Behavior in Inductively Coupled Plasma and Etch Processes Performance | NIST [nist.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 1,4-Dibromo-2,3-dichlorohexafluorobutane

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic, mechanistic system. When handling polyhalogenated aliphatics like 1,4-Dibromo-2,3-dichlorohexafluorobutane , every piece of personal protective equipment (PPE) and every operational step must be directly validated by the molecule's physical chemistry and toxicological profile.

Below is the comprehensive, causality-driven guide for the safe handling, operational processing, and disposal of this critical chemical intermediate.

Introduction & Chemical Profile

1,4-Dibromo-2,3-dichlorohexafluorobutane (CAS: 375-42-8) is a densely halogenated aliphatic compound ()[1]. In drug development and advanced materials science, it is predominantly utilized as a precursor in the synthesis of perfluoro compounds. Most notably, it undergoes dehalogenation to yield hexafluoro-1,3-butadiene (HFBD), a vital etching gas in semiconductor microfabrication and a monomer for perfluorinated elastomers ()[2]. The molecule's unique structure—containing multiple carbon-bromine, carbon-chlorine, and carbon-fluorine bonds—dictates its high lipophilicity, volatility, and environmental persistence ()[3].

Mechanistic Hazard Assessment

Understanding why this chemical is hazardous is the foundation of effective PPE selection:

• Dermal Permeation (The Lipophilicity Factor): The dense electron clouds from the halogens make this compound highly lipophilic. It easily permeates standard latex and thin nitrile gloves, acting as a carrier solvent that can transport dissolved toxic entities directly through the stratum corneum.

• Inhalation & Target Organ Toxicity: Halogenated fluorocarbons are notorious for inducing central nervous system (CNS) depression and cardiac sensitization. Vapor inhalation must be strictly mitigated.

• Environmental Impact: As a fully halogenated compound, it possesses a high Global Warming Potential (GWP) and poses a severe threat to the ozone layer if volatilized, demanding strict zero-release handling ()[3].

PPE Matrix & Selection Rationale

Do not rely on standard laboratory PPE. The quantitative and qualitative requirements for handling this compound are summarized below to ensure a self-validating safety barrier.

PPE Category	Specification	Mechanistic Rationale
Gloves (Primary)	Viton™ or Heavy-Duty Nitrile (≥15 mil)	Standard nitrile (<5 mil) degrades rapidly upon contact with mixed halogenated solvents. Viton offers superior chemical resistance to fluorinated and brominated aliphatics.
Gloves (Secondary)	Inner thin Nitrile (4 mil)	Provides a secondary barrier and protects against contamination during the doffing of the primary heavy-duty gloves.
Eye Protection	Chemical Splash Goggles + Face Shield	Prevents ocular absorption and protects against exothermic splashing during active chemical reactions (e.g., dehalogenation).
Body Protection	FR Lab Coat + Tychem® Apron	Halogenated solvents can degrade standard cotton over time; an impermeable apron prevents trans-fabric skin contact.
Respiratory	Class II Fume Hood (80-100 fpm)	Essential to capture volatile halogenated vapors. If handling bulk quantities outside a hood, a NIOSH-approved SCBA is mandatory ()[3].

Experimental Workflow: Dehalogenation to Hexafluoro-1,3-butadiene

This protocol outlines the safe, step-by-step handling of 1,4-Dibromo-2,3-dichlorohexafluorobutane during its conversion to HFBD using zinc powder.

Step 1: Pre-Operational Setup and Purging

• Verify the fume hood face velocity is between 80-100 fpm. Don all PPE listed in the matrix.

• Assemble a 500 mL three-neck round-bottom flask with a magnetic stirrer, a reflux condenser, and a pressure-equalizing dropping funnel.

• Connect the condenser outlet to a cold trap submerged in liquid nitrogen.

• Causality Note: Purge the entire system with ultra-high purity Argon for 15 minutes to displace oxygen and moisture, preventing unwanted oxidative side reactions.

Step 2: Reagent Charging

• Add 150 g of a polar aprotic solvent (e.g., 1,4-dioxane or ethanol) and 2.0 mol of activated Zinc powder to the flask.

• Add a catalytic amount of elemental iodine (2.0 g) to activate the zinc surface ()[2].

Step 3: Controlled Addition (Critical Safety Step)

• Load the dropping funnel with 1,4-Dibromo-2,3-dichlorohexafluorobutane.

• Causality Note: The dehalogenation of this compound with zinc is highly exothermic. Add the halogenated butane strictly dropwise. Rapid addition leads to thermal runaway and solvent boil-over, which would overwhelm the condenser and release toxic fluorocarbon vapors into the fume hood. Maintain the reaction temperature between 70 °C and 90 °C using a controlled heating mantle[2].

Step 4: Product Collection and Quenching

• Causality Note: HFBD has a boiling point of approximately 6 °C. The liquid nitrogen cold trap is essential to condense the gaseous product efficiently, preventing its escape into the exhaust system and violating environmental emission standards[3].

• Once the reaction ceases, allow the flask to cool to room temperature. Quench the residual unreacted zinc cautiously with a dilute ammonium chloride solution to prevent pyrophoric ignition.

Process Visualization

Workflow for the safe handling and dehalogenation of 1,4-Dibromo-2,3-dichlorohexafluorobutane.

Disposal and Environmental Logistics

Disposal of 1,4-Dibromo-2,3-dichlorohexafluorobutane and its byproducts must strictly adhere to environmental regulations regarding halogenated fluorocarbons ()[3].

• Segregation: Collect all unreacted starting material and solvent waste in a dedicated, clearly labeled "Halogenated Organic Waste" high-density polyethylene (HDPE) container.

• Prohibition of Mixing: Never mix halogenated waste with acetone or basic solutions (e.g., sodium hydroxide). Doing so can trigger an exothermic haloform reaction or generate explosive gas mixtures.

• Secondary Containment: Store the waste container in a secondary spill tray within a well-ventilated, spark-free storage cabinet until collection by a certified hazardous waste disposal vendor.

References

• Method for preparing hexafluoro-1,3-butadiene and intermediate thereof, Google Patents (WO2021254372A1).

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• 1. 1,4-Dibromo-2,3-dichlorohexafluorobutane | 375-42-8 [chemicalbook.com]
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• 3. Refrigerant handling guide [wilhelmsen.com]